Cas no 8003-08-5 ((6alpha)-6-methyl-3,20-dioxopregn-4-en-17-yl acetate - (17beta)-17-ethynylestra-1,3,5(10)-triene-3,17-diol (1:1))

• Product name: (6alpha)-6-methyl-3,20-dioxopregn-4-en-17-yl acetate - (17beta)-17-ethynylestra-1,3,5(10)-triene-3,17-diol (1:1)
• CAS No: 8003-08-5
• MF: C₄₄H₅₈O₆
• MW: 682.927733898163
• CID: 1799462
• PubChem ID: 62993

(6alpha)-6-methyl-3,20-dioxopregn-4-en-17-yl acetate - (17beta)-17-ethynylestra-1,3,5(10)-triene-3,17-diol (1:1) Chemical and Physical Properties

Names and Identifiers

• (6alpha)-6-methyl-3,20-dioxopregn-4-en-17-yl acetate - (17beta)-17-ethynylestra-1,3,5(10)-triene-3,17-diol (1:1)
• Provestal
• 6-Methyl-3,20-dioxopregn-4-en-17-yl acetate--19-norpregna-1(10),2,4-trien-20-yne-3,17-diol (1/1)
• Ethinylestradiol and medroxyprogesterone acetate
• 8003-08-5
• Provest
• Pregn-4-ene-3,20-dione, 17-(acetyloxy)-6-methyl-, (6-alpha)-, mixt. with (17-alpha)-19-norpregna-1,3,5(10)-trien-20-yne-3,17-diol
• DTXSID801000920
• Medroxyprogesterone acetate and ethinylestradiol

• Inchi： InChI=1S/C24H34O4.C20H24O2/c1-14-12-18-19(22(4)9-6-17(27)13-21(14)22)7-10-23(5)20(18)8-11-24(23,15(2)25)28-16(3)26;1-3-20(22)11-9-18-17-6-4-13-12-14(21)5-7-15(13)16(17)8-10-19(18,20)2/h13-14,18-20H,6-12H2,1-5H3;1,5,7,12,16-18,21-22H,4,6,8-11H2,2H3/t14-,18+,19-,20-,22+,23-,24-;16-,17-,18+,19+,20+/m01/s1
• InChI Key： YSZHJUWOONGQGP-YOIZPZDGSA-N
• SMILES： CC1CC2C(CCC3(C2CCC3(C(=O)C)OC(=O)C)C)C4(C1=CC(=O)CC4)C.CC12CCC3C(C1CCC2(C#C)O)CCC4=C3C=CC(=C4)O

Computed Properties

• Exact Mass: 682.42333957g/mol
• Monoisotopic Mass: 682.42333957g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 50
• Rotatable Bond Count: 4
• Complexity: 1270
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 12
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 101Ų